Cas no 116818-62-3 (Methanone,1-aziridinyl(4-methyl-1-piperazinyl)-)

Methanone,1-aziridinyl(4-methyl-1-piperazinyl)- structure
116818-62-3 structure
Product Name:Methanone,1-aziridinyl(4-methyl-1-piperazinyl)-
CAS No:116818-62-3
MF:C8H15N3O
MW:169.224201440811
CID:132617
PubChem ID:14084835
Update Time:2025-04-19

Methanone,1-aziridinyl(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,1-aziridinyl(4-methyl-1-piperazinyl)-
    • aziridin-1-yl-(4-methylpiperazin-1-yl)methanone
    • Piperazine, 1-(1-aziridinylcarbonyl)-4-methyl- (9CI)
    • 1-(AZIRIDIN-1-YLCARBONYL)-4-METHYLPIPERAZINE
    • 1-methyl-4-(aziridin-1-yl)carbonylpiperazine
    • ACMC-1BRNK
    • AG-D-38386
    • AGN-PC-000CL1
    • CTK4A9984
    • Piperazine, 1-(1-aziridinylcarbonyl)-4-methyl-
    • DTXSID70555597
    • Aziridin-1-yl(4-methylpiperazin-1-yl)methanone
    • 116818-62-3
    • (Aziridin-1-yl)(4-methylpiperazin-1-yl)methanone
    • 1-(AZIRIDINE-1-CARBONYL)-4-METHYLPIPERAZINE
    • Inchi: 1S/C8H15N3O/c1-9-2-4-10(5-3-9)8(12)11-6-7-11/h2-7H2,1H3
    • InChI Key: BJBURSXZKYGOLW-UHFFFAOYSA-N
    • SMILES: O=C(N1CCN(C)CC1)N1CC1

Computed Properties

  • Exact Mass: 169.12165
  • Monoisotopic Mass: 169.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 26.6Ų

Experimental Properties

  • PSA: 26.56

Methanone,1-aziridinyl(4-methyl-1-piperazinyl)- Related Literature

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